butan-2-yl 2-amino-1-[3-(propan-2-yloxy)propyl]-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate

• Molecular Formula: C21H28N4O3
• Molecular Weight: 384.5 g/mol
• IUPAC Name: butan-2-yl 2-amino-1-(3-propan-2-yloxypropyl)pyrrolo[3,2-b]quinoxaline-3-carboxylate
• InChI: InChI=1S/C21H28N4O3/c1-5-14(4)28-21(26)17-18-20(24-16-10-7-6-9-15(16)23-18)25(19(17)22)11-8-12-27-13(2)3/h6-7,9-10,13-14H,5,8,11-12,22H2,1-4H3
• InChI Key: NPGUBLUPVIFTEZ-UHFFFAOYSA-N
• SMILES: CCC(C)OC(=O)C1=C(N(C2=NC3=CC=CC=C3N=C12)CCCOC(C)C)N

Description

Butan-2-yl 2-amino-1-[3-(propan-2-yloxy)propyl]-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is commonly referred to as BPP and is a pyrroloquinoline quinone (PQQ) derivative.

Mechanism of Action

The mechanism of action of BPP is not fully understood, but it is thought to involve its antioxidant properties. BPP has been found to scavenge free radicals and protect against oxidative stress, which can contribute to its neuroprotective and anticancer effects.
Biochemical and Physiological Effects:
BPP has been found to have several biochemical and physiological effects. It has been found to increase the activity of antioxidant enzymes, such as superoxide dismutase and catalase. BPP has also been found to increase the production of ATP, which is the primary energy source for cells. Additionally, BPP has been found to increase the expression of genes involved in neuronal survival and decrease the expression of genes involved in apoptosis.

Advantages and Limitations for Lab Experiments

One advantage of using BPP in lab experiments is that it has been extensively studied and its properties are well understood. Additionally, BPP has been found to have low toxicity and is generally well tolerated. One limitation of using BPP in lab experiments is that it can be difficult to obtain in large quantities, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on BPP. One area of research could be to further explore its potential use in treating neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, further research could be conducted to explore its potential use in treating cancer. Finally, research could be conducted to develop more efficient and cost-effective synthesis methods for BPP.

Synthesis Methods

The synthesis of BPP involves several steps. The first step involves the reaction of 2,3-dichloroquinoxaline with butan-2-ol to form butan-2-yl 2,3-dichloroquinoxaline. This intermediate is then reacted with 3-(propan-2-yloxy)propylamine to form butan-2-yl 2-amino-1-[3-(propan-2-yloxy)propyl]-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate. The final product is obtained by reacting this intermediate with ethyl chloroformate.

Scientific Research Applications

BPP has been found to have several potential applications in scientific research. It has been studied for its potential use as an antioxidant, as it has been found to scavenge free radicals and protect against oxidative stress. BPP has also been studied for its potential use in treating neurodegenerative diseases, as it has been found to protect neurons from damage and promote neuronal survival. Additionally, BPP has been studied for its potential use in treating cancer, as it has been found to inhibit the growth of cancer cells.